Cas no 1810776-22-7 (2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)-)

• Product Name: 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)-
• CAS No: 1810776-22-7
• MF: C₁₀H₆ClF₃O₃
• MW: 266.601052761078
• CID: 5220816
• PubChem ID: 66523476
• Update Time: 2025-11-01

2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)-
• (E)-3-(3-Chloro-4-(trifluoromethoxy)phenyl)acrylic acid

• Inchi： 1S/C10H6ClF3O3/c11-7-5-6(2-4-9(15)16)1-3-8(7)17-10(12,13)14/h1-5H,(H,15,16)/b4-2+
• InChI Key： SCXWBICVJJGFSL-DUXPYHPUSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=C(OC(F)(F)F)C(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)-

2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- (CAS No. 1810776-22-7)

2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- (CAS No. 1810776-22-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of α,β-unsaturated carboxylic acids and features a substituted phenyl ring with a chlorine and trifluoromethoxy group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The (2E)- configuration of this compound is particularly noteworthy, as it can influence the compound's reactivity and biological activity. The 3-chloro-4-(trifluoromethoxy)phenyl substituent imparts significant electronic and steric effects, which can modulate the compound's interactions with biological targets. These properties make 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- an attractive candidate for the development of novel drugs and therapeutic agents.

Recent studies have explored the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- exhibits potent anti-inflammatory and analgesic properties. The compound's ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX), has been demonstrated through in vitro and in vivo studies. These findings suggest that 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- has also shown potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation. These findings have opened up new avenues for the development of targeted cancer therapies using 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- as a scaffold.

The synthesis of 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including palladium-catalyzed cross-coupling reactions and sequential functional group transformations. These methods have enabled researchers to produce high-quality samples of 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- for further biological evaluation.

The physicochemical properties of 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- have also been extensively characterized. The compound is known to be stable under standard laboratory conditions and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). These properties facilitate its use in a wide range of biochemical assays and drug discovery platforms.

Moreover, the safety profile of 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- has been evaluated through toxicity studies. Preliminary data suggest that this compound is well-tolerated at therapeutic concentrations and does not exhibit significant cytotoxicity towards non-target cells. However, further preclinical studies are necessary to fully assess its safety and efficacy before advancing to clinical trials.

In conclusion, 2-Propenoic acid, 3-[3-chloro-4-(trifluoromethoxy)phenyl]-, (2E)- (CAS No. 1810776-22-7) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.